Membrane-disrupting iridium(iii) oligocationic organometallopeptides†
Chemical Communications Pub Date: 2016-08-19 DOI: 10.1039/C6CC05537K
Abstract
A series of oligoarginine peptide derivatives containing cyclometallated iridium(III) units display remarkable cytotoxicity, comparable to that of cisplatin. In vitro studies with unilamellar vesicles support a membrane-disrupting mechanism of action.
Recommended Literature
- [1] Dipyrrinphenol–Mn(iii) complex: synthesis, electrochemistry, spectroscopic characterisation and reactivity†
- [2] Study on the internal electric field in the Cu2O/g-C3N4 p–n heterojunction structure for enhancing visible light photocatalytic activity†
- [3] On the origin of the blocking effect of grain-boundaries on proton transport in yttrium-doped barium zirconates
- [4] Structural, magnetic and electronic properties of iron doped barium strontium titanate†
- [5] Continuous-flow chemiluminometric determination of tetracyclines in pharmaceutical preparations and honey by oxidation with N-bromosuccinimide
- [6] Magnetic and electric hyperfine interactions of Fe57m nuclei in compounds Y3–x Cax Fe5–x Snx O12(0.0⩽x⩽2.0)
- [7] Rational design of a highly efficient Pt/graphene–Nafion® composite fuel cell electrode architecture†
- [8] ESR studies of rhodium atoms deposited from thermal sources into hydrocarbon matrices at 77 K
- [9] Organic chemistry
- [10] Graphene oxide modified g-C3N4 hybrid with enhanced photocatalytic capability under visible light irradiation
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 93-15-2
-
Acid Blue 113 (Technical Grade)
CAS no.: 3351-05-1
-
CAS no.: 4418-26-2
-
Methyl 4-hydroxy-3-nitrobenzoate
CAS no.: 99-42-3
-
CAS no.: 80-26-2
-
CAS no.: 79-81-2
-
CAS no.: 403-54-3
